Cas no 13979-59-4 (3,5-Dibromo-4-methylphenyl acetate)

• Product Name: 3,5-Dibromo-4-methylphenyl acetate
• CAS No: 13979-59-4
• MF: C₉H₈Br₂O₂
• MW: 307.966621398926
• CID: 3154306
• PubChem ID: 4344619
• Update Time: 2025-04-24

3,5-Dibromo-4-methylphenyl acetate Chemical and Physical Properties

Names and Identifiers

• 3,5-Dibromo-4-methylphenyl acetate
• 3,5-Dibromo-4-methylphenylacetate
• AKOS024331882
• 13979-59-4
• ACETIC ACID 3,5-DIBROMO-4-METHYL-PHENYL ESTER
• Phenol, 3,5-dibromo-4-methyl-, 1-acetate

• Inchi： 1S/C9H8Br2O2/c1-5-8(10)3-7(4-9(5)11)13-6(2)12/h3-4H,1-2H3
• InChI Key： BQHYOTCJRNPGGE-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(C=1C)Br)OC(C)=O

Computed Properties

• Exact Mass: 307.88706Da
• Monoisotopic Mass: 305.88910Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on 3,5-Dibromo-4-methylphenyl acetate

3,5-Dibromo-4-methylphenyl Acetate: A Comprehensive Overview

3,5-Dibromo-4-methylphenyl acetate, identified by the CAS number 13979-59-4, is a significant compound in the field of organic chemistry. This compound is characterized by its unique structure, which includes a phenyl ring substituted with bromine atoms at positions 3 and 5, a methyl group at position 4, and an acetate group attached to the phenyl ring. The presence of bromine atoms and the acetate group imparts distinct chemical properties to this compound, making it valuable in various applications.

The synthesis of 3,5-dibromo-4-methylphenyl acetate involves a series of well-defined chemical reactions. The starting material is typically a methyl-substituted phenol derivative, which undergoes bromination at specific positions to introduce the bromine atoms. Subsequent acetylation introduces the acetate group, completing the synthesis. Recent advancements in catalytic methods and selective bromination techniques have enhanced the efficiency and yield of this synthesis process.

3,5-Dibromo-4-methylphenyl acetate exhibits interesting chemical reactivity due to the electron-withdrawing effects of the bromine atoms and the acetate group. These substituents influence the compound's ability to participate in various organic reactions, such as nucleophilic substitutions and electrophilic aromatic substitutions. The methyl group at position 4 provides steric hindrance, which can be exploited in designing selective reactions.

In terms of applications, 3,5-dibromo-4-methylphenyl acetate finds utility in several areas of organic chemistry. It serves as an intermediate in the synthesis of complex molecules, including pharmaceutical agents and agrochemicals. Recent studies have highlighted its role in the development of novel drug delivery systems and bioactive compounds. Additionally, this compound is employed in materials science for the preparation of advanced polymers and coatings.

The physical properties of 3,5-dibromo-4-methylphenyl acetate are well-documented. It exists as a crystalline solid at room temperature with a melting point around 120°C. The compound is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been extensively studied, revealing that it is resistant to hydrolysis under mild conditions but undergoes decomposition under strong acidic or basic environments.

The environmental impact of 3,5-dibromo-4-methylphenyl acetate has also been a subject of recent research. Studies indicate that this compound undergoes biodegradation under aerobic conditions, with microbial activity playing a significant role in its breakdown. Efforts are being made to optimize its production processes to minimize environmental footprint while ensuring high yields.

In conclusion, 3,5-dibromo-4-methylphenyl acetate, CAS No. 13979-59-4, is a versatile compound with diverse applications in organic synthesis and materials science. Its unique structure and reactivity make it an invaluable tool for chemists and researchers across various disciplines. Continued research into its properties and applications promises to unlock new potential uses and further enhance its role in modern chemistry.